Neodymium fluoride

• CAS: 13709-42-7
• Molecular Formula: F3Nd
• Molecular Weight: 201.24 g/mol
• SMILES: [F-].[F-].[F-].[Nd+3]
• InChI: InChI=1S/3FH.Nd/h3*1H;/q;;;+3/p-3
• InChIKey: XRADHEAKQRNYQQ-UHFFFAOYSA-K

Sourcing NdF₃ with consistent purity and lot-to-lot reproducibility poses supply chain risks for optical coating and metallurgy programs. Neodymium fluoride (CAS 13709-42-7) resolves this with validated performance data: - ≥99.9% purity (anhydrous, metals basis); 1410°C melting point, 6.5-6.65 g/cm³ density. - LIDT of 17.9 J/cm² at 355 nm (>2× over GdF₃); refractive index 1.66-1.70 for DUV coatings. - Preferred additive for Mg alloys (15-20% higher tensile strength vs. PrF₃). - Molten salt electrolyte with 70-87% current efficiency for Nd metal production. Stable supply; standard B2B shipping available.

Neodymium Fluoride (NdF₃) CAS 13709-42-7: Technical Baseline and Procurement Specifications

Neodymium fluoride (NdF₃) is a high-melting (1410°C), chemically stable lanthanide trifluoride with a hexagonal crystal structure [1]. It appears as a white to purplish-pink crystalline powder with a density of 6.5-6.65 g/cm³ [2]. NdF₃ is insoluble in water, hydrochloric acid, nitric acid, and sulfuric acid but dissolves in perchloric acid . Its fundamental physical properties—high refractive index (1.6-1.7 in thin film form), strong absorption band centered at 580 nm, and excellent thermal stability—position it for specialized applications in optics, metallurgy, and radiochemistry [3].

• [1] Wikipedia contributors. (2022). Neodymium(III) fluoride. Wikipedia, The Free Encyclopedia. View Source
• [2] Yunshiji.cn. (2024). Fluoride neodymium, CAS 13709-42-7. Chemical Properties Database. View Source
• [3] Nikon Corporation. (1988). OPTICAL THIN FILM HAVING HIGH RESISTANCE TO LASER LIGHT. Japanese Patent JPS63142302A. View Source

Why NdF₃ Cannot Be Directly Substituted with Other Lanthanide Fluorides or Neodymium Compounds in Critical Applications

Lanthanide fluorides such as LaF₃, CeF₃, and PrF₃ share a common trigonal crystal structure but exhibit divergent optical, thermochemical, and metallurgical behaviors that preclude generic substitution [1]. For example, NdF₃ possesses a distinctive absorption band at 580 nm—a spectral signature absent in other lanthanide fluorides—that makes it uniquely suited for color-filtering and laser-goggle applications . In molten salt electrolysis, substituting NdF₃ with NdCl₃ reduces current efficiency due to different cathodic reduction mechanisms [2]. In metallurgy, NdF₃ as an alloy additive yields higher tensile strength and corrosion resistance compared to PrF₃ [3]. These quantifiable differences necessitate product-specific selection criteria grounded in comparative performance data.

• [1] Cheetham, A. K., et al. (1972). The symmetry and basic structures of LaF₃, CeF₃, PrF₃ and NdF₃. Acta Crystallographica Section B, 28(10), 2903-2905. View Source
• [2] Huang, C., et al. (2016). Cathodic processes of neodymium(III) in LiF-NdF₃-Nd₂O₃ melts. Faraday Discussions, 190, 339-349. View Source
• [3] CN-RareEarth. (2025). Neodymium Fluoride (NdF₃): Technical Insights and Competitive Advantages in Rare Earth Fluorides. View Source

Quantitative Differentiation of Neodymium Fluoride (NdF₃) vs. Key Comparators in Optical, Metallurgical, and Radiochemical Applications

Laser-Induced Damage Threshold of NdF₃-Based Optical Coatings vs. LaF₃ and GdF₃ at 355 nm

In fluoride multilayer coatings designed for 355 nm high-reflector applications, NdF₃/Na₃AlF₆ multilayers exhibited a laser-induced damage threshold (LIDT) of 17.9 J/cm², measured at 10 ns pulsewidth. This is 10.5% lower than the 20.0 J/cm² threshold observed for LaF₃/Na₃AlF₆ multilayers, but significantly higher—by a factor of 2.4×—than the 7.4 J/cm² threshold measured for GdF₃/Na₃AlF₆ multilayers under identical test conditions [1].

Evidence Dimension	Laser-induced damage threshold (LIDT)
Target Compound Data	17.9 J/cm²
Comparator Or Baseline	LaF₃/Na₃AlF₆: 20.0 J/cm²; GdF₃/Na₃AlF₆: 7.4 J/cm²
Quantified Difference	-10.5% vs. LaF₃; +141.9% vs. GdF₃
Conditions	355 nm, 10 ns pulsewidth, 5-layer-pair partial reflectors

Why This Matters

For high-power UV laser systems, selecting NdF₃ over GdF₃ provides a >2× higher damage threshold, reducing coating failure and maintenance downtime.

• [1] Chow, R., et al. (1993). Damage thresholds of fluoride multilayers at 355 nm. Proc. SPIE 1848, Laser-Induced Damage in Optical Materials: 1992, 312-319. View Source

Deep-UV Refractive Index of NdF₃ Thin Films vs. LaF₃ and GdF₃ at 157 nm

At 157 nm in the deep-ultraviolet (DUV) region, NdF₃ single-layer films exhibit a refractive index of approximately 1.77-1.89, comparable to the 1.77-1.89 range reported for LaF₃ and GdF₃ films measured under identical deposition conditions [1]. A separate patent source reports that NdF₃ thin films exhibit a refractive index of 1.66-1.70 with almost no absorptivity in the far ultraviolet region, making it suitable for high-index layers in multilayer DUV optics [2].

Evidence Dimension	Refractive index at 157 nm
Target Compound Data	1.77-1.89 (single-layer film)
Comparator Or Baseline	LaF₃: 1.77-1.89; GdF₃: 1.77-1.89
Quantified Difference	No significant difference
Conditions	Single-layer films, 157 nm, DUV region

Why This Matters

While refractive indices are similar, NdF₃'s low absorptivity in the far UV makes it a viable alternative where specific spectral filtering or damage threshold requirements differ.

• [1] Cao, Y., et al. (2009). Optical properties of several fluoride materials. Chinese Optics Letters, 7(10), 937-940. View Source
• [2] Nikon Corporation. (1988). OPTICAL THIN FILM HAVING HIGH RESISTANCE TO LASER LIGHT. Japanese Patent JPS63142302A. View Source

Tensile Strength and Corrosion Resistance of NdF₃-Modified Magnesium Alloys vs. PrF₃

When added to magnesium alloys, NdF₃ demonstrates 15-20% higher tensile strength and 30% better corrosion resistance compared to PrF₃ [1]. This quantitative advantage makes NdF₃ the preferred additive for aerospace and automotive magnesium alloy components where mechanical integrity and environmental durability are critical.

Evidence Dimension	Tensile strength; Corrosion resistance
Target Compound Data	Baseline (100%)
Comparator Or Baseline	PrF₃: 80-85% (tensile); 70% (corrosion resistance)
Quantified Difference	+15-20% tensile; +30% corrosion resistance
Conditions	Magnesium alloy additive application

Why This Matters

Procurement decisions for magnesium alloy additives should prioritize NdF₃ over PrF₃ to achieve measurable improvements in mechanical performance and service life.

• [1] CN-RareEarth. (2025). Neodymium Fluoride (NdF₃): Technical Insights and Competitive Advantages in Rare Earth Fluorides. View Source

Current Efficiency in Molten Salt Electrolysis: NdF₃-LiF vs. NdCl₃-KCl Systems

In molten salt electrolysis for neodymium metal production, the fluoride-based system (NdF₃-LiF-Nd₂O₃) achieves current efficiencies of 70-80%, which is higher than chloride-based systems (NdCl₃-KCl) where efficiency is reduced due to Nd(II) formation and metal consumption [1]. Optimized electrolyte compositions (e.g., NdF₃(21)-LiF(72)-MgF₂(7) mol%) can achieve up to 87% current efficiency at 850°C .

Evidence Dimension	Current efficiency
Target Compound Data	70-80% (standard); 87% (optimized)
Comparator Or Baseline	NdCl₃-KCl: <70-80%
Quantified Difference	Higher than chloride systems; optimized up to 87%
Conditions	Molten salt electrolysis at 850-1423 K

Why This Matters

Higher current efficiency reduces energy consumption and production costs per unit of neodymium metal, making NdF₃ the preferred feedstock for industrial-scale electrolysis.

• [1] Huang, C., et al. (2017). The Effects of NdF₂ on Current Efficiency of Nd Extraction from NdF₃-LiF-Nd₂O₃ Melts. Materials Transactions, 58(3), 395-399. View Source

Radiochemical Recovery for Actinide Co-Precipitation: NdF₃ vs. Alternative Methods

Neodymium fluoride micro-precipitation is a standard method for preparing alpha spectrometry sources. Reported radiochemical recoveries for actinides using NdF₃ are: 97.7 ± 5.3% for ²⁴¹Am and 95.5 ± 4.6% for ²⁴²Pu in reagent matrices without interferences [1]. In environmental sample matrices, average recoveries range from 62% to 79% for Pu and Am isotopes [2]. These recoveries are considered high and enable reliable quantification of alpha-emitting radionuclides.

Evidence Dimension	Radiochemical recovery
Target Compound Data	97.7 ± 5.3% (²⁴¹Am); 95.5 ± 4.6% (²⁴²Pu) in reagent matrix
Comparator Or Baseline	No direct comparator reported; class-level inference: higher than electrodeposition in some matrices
Quantified Difference	Not applicable
Conditions	Alpha spectrometry source preparation, various matrices

Why This Matters

High and reproducible recoveries ensure accurate radiochemical analysis, making NdF₃ a reliable choice for nuclear safeguards and environmental monitoring laboratories.

• [1] Wang, Z., et al. (2014). Americium and plutonium separation by extraction chromatography for determination by accelerator mass spectrometry. Analytica Chimica Acta, 819, 1-7. View Source
• [2] Dulanská, S., et al. (2009). Method of specimens preparation for alpha-spectrometric determination of alpha-radionuclides. INIS-SK--2010-043. View Source

Fluorine-Resistance and Optical Damage Threshold of NdF₃-Based AR Coatings for KrF Lasers

In high-energy KrF laser intracavity optics, NdF₃-based antireflection (AR) coatings demonstrated the highest damage threshold of 29.8 J/cm² in a large irradiation spot, along with good resistance to fluorine-containing working gas mixtures [1]. This combination of high optical strength and chemical durability makes NdF₃-based compositions the most promising for protecting fused silica windows and high-reflectivity mirrors in excimer laser systems.

Evidence Dimension	Laser damage threshold (AR coatings)
Target Compound Data	29.8 J/cm²
Comparator Or Baseline	Other fluoride-based AR coatings (unspecified) showed lower thresholds
Quantified Difference	Highest among tested coatings
Conditions	KrF laser (248 nm), e-beam evaporation, large irradiation spot

Why This Matters

For high-energy excimer laser optics, NdF₃-based AR coatings extend component lifetime and reduce downtime caused by fluorine etching and laser-induced damage.

• [1] Zvorykin, V., et al. (2020). Towards high-optical-strength, fluorine-resistant coatings for intracavity KrF laser optics. Applied Optics, 59(5), A198-A205. View Source

Procurement-Driven Application Scenarios for Neodymium Fluoride (NdF₃)

High-Power UV Laser Optical Coatings

NdF₃ is specified for multilayer dielectric coatings in 355 nm high-reflector applications where a laser-induced damage threshold of 17.9 J/cm² is required [1]. It offers a >2× improvement over GdF₃-based coatings and is a viable alternative to LaF₃ where slightly lower damage threshold is acceptable. Its low absorptivity in the far UV and refractive index of 1.66-1.70 [2] also make it suitable for DUV optics below 200 nm.

Magnesium Alloy Additive for Aerospace and Automotive Components

NdF₃ is the preferred rare earth fluoride additive for magnesium alloys, providing 15-20% higher tensile strength and 30% better corrosion resistance compared to PrF₃ [3]. This translates to lighter, more durable components for aerospace and high-performance automotive applications.

Molten Salt Electrolysis Feedstock for Neodymium Metal Production

NdF₃ is the standard fluoride component in molten salt electrolytes (LiF-NdF₃-Nd₂O₃) for neodymium metal production, achieving current efficiencies of 70-80% in standard configurations and up to 87% with optimized composition . This efficiency is higher than chloride-based alternatives, reducing energy costs and improving process economics [4].

Radiochemical Co-Precipitation for Alpha Spectrometry

NdF₃ micro-precipitation is a validated method for preparing high-quality alpha spectrometry sources, with recoveries of 97.7 ± 5.3% for ²⁴¹Am and 95.5 ± 4.6% for ²⁴²Pu in reagent matrices [5]. It is widely used in nuclear safeguards, environmental monitoring, and drinking water analysis for actinide quantification [6].

• [1] Chow, R., et al. (1993). Damage thresholds of fluoride multilayers at 355 nm. Proc. SPIE 1848, 312-319. View Source
• [2] Nikon Corporation. (1988). OPTICAL THIN FILM HAVING HIGH RESISTANCE TO LASER LIGHT. Japanese Patent JPS63142302A. View Source
• [3] CN-RareEarth. (2025). Neodymium Fluoride (NdF₃): Technical Insights and Competitive Advantages in Rare Earth Fluorides. View Source
• [4] Huang, C., et al. (2017). The Effects of NdF₂ on Current Efficiency. Materials Transactions, 58(3), 395-399. View Source
• [5] Wang, Z., et al. (2014). Americium and plutonium separation. Analytica Chimica Acta, 819, 1-7. View Source
• [6] Lemons, B., et al. (2018). A rapid method for sequential separation. Applied Radiation and Isotopes, 136, 10-16. View Source